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Cat. No.: B1246753
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alliacol A is a sesquiterpenoid natural product that has garnered interest within the scientific
community. Understanding its molecular structure is fundamental for any further investigation
into its biological activity and potential therapeutic applications. This technical guide provides a
comprehensive overview of the spectroscopic data for (-)-Alliacol A, including Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The
information herein is compiled to serve as a core reference for researchers engaged in natural
product chemistry, medicinal chemistry, and drug development.

Spectroscopic Data of (-)-Alliacol A

The following tables summarize the key spectroscopic data obtained for (-)-Alliacol A. The
data is extracted from the supplementary material of the total synthesis of (-)-Alliacol A by
Mihelcic and Moeller.[1]
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Nuclear Magnetic Resonance (NMR) Data

Table 1: 1H NMR Spectroscopic Data for (-)-Alliacol A (300MHz, CDCI3)[1]

Chemical Shift ()

Multiplicity &

Coupling Constant  Integration Assighment
m
e (J) Hz
5.75 S 1H
3.80 dbrd,J=11 1H
d with fine splitting, J
2.77 1H
=15
t with fine splitting, J =
2.35 1H
15
2.24 dbrd,J=11 1H
2.13 d,J=15 1H
2.04 m 1H
1.73 dJ=12 1H
1.68 d,J=15 1H
1.53 m 1H
1.23 S 6H
1.08 d,J=6 3H

Table 2: 13C NMR Spectroscopic Data for (-)-Alliacol A (75MHz, CDCI3)[1]
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Chemical Shift (6) ppm

1725

171.9

112.4

97.0

85.2

67.6

49.5

43.7

36.3

33.3

32.4

26.6

25.2

19.0

Mass Spectrometry (MS) Data

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for (-)-Alliacol A[1]

lonization Mode miz [M+H]+ Calculated Formula Calculated m/z

FAB 237.1491 C14H2103 237.1491

Infrared (IR) Spectroscopy Data

Specific IR data for the final compound (-)-Alliacol A is not detailed in the provided reference
material. However, IR spectra for related intermediates in its synthesis were recorded.[1]
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Experimental Protocols

The following experimental protocols are based on the general information provided for the
synthesis and characterization of (-)-Alliacol A.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Instrumentation: 1H and 13C NMR spectra were recorded on a Varian Gemini 300, Varian
Mercury 300, or Varian Unity 300 spectrometer.[1]

o Sample Preparation: Samples were dissolved in deuterochloroform (CDCI3).[1]

o Referencing: Chemical shifts are reported in parts per million (ppm) downfield from
tetramethylsilane (TMS).[1]

e 2D NMR Experiments: For 2D NMR experiments, a mixing time of 600 milliseconds was
used. Typically, 2048 data points were acquired in t2 and 200—-300 data points were taken in
t1.[1]

o Purity Assessment: The purity of the compounds was established as being greater than 95%
using 1H NMR and 13C NMR.[1]

High-Resolution Mass Spectrometry (HRMS)

 Instrumentation: High-resolution mass spectral data were obtained using a Kratos MS-50
spectrometer.[1]

« lonization Method: Fast Atom Bombardment (FAB) was used as the ionization technique.[1]

e Acceleration Voltage: An acceleration voltage of 8 keV was applied.[1]

Infrared (IR) Spectroscopy

e Instrumentation: Infrared spectra were obtained using a Perkin EImer Spectrum BS FT-IR
System Spectrophotometer.[1]

Workflow for Spectroscopic Analysis
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As specific signaling pathways for Alliacol A are not extensively documented, the following

diagram illustrates the general workflow for the spectroscopic characterization and structural

elucidation of a novel natural product like Alliacol A.
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Caption: Workflow for the isolation and structural elucidation of Alliacol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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